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Compound of Interest

Compound Name: Solvent black 5

Cat. No.: B077087

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Black 5, also known by its Colour Index name C.l. 50415 and commonly referred to as
Nigrosine Spirit Soluble, is a synthetic dye belonging to the azine class of compounds. It is not
a single chemical entity but rather a complex mixture of phenazine-based structures.[1] This
guide provides a comprehensive overview of the chemical and physical properties of Solvent
Black 5, outlines general synthesis and analytical methodologies, and presents key data in a
structured format for easy reference. Due to its nature as a mixture, some physical properties
may be presented as ranges or approximations.

Chemical and Physical Properties

Solvent Black 5 is characterized by its deep black, bluish-black powder appearance.[2] Its
properties are a composite of its various components.

General Properties
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Property Value Reference(s)

Solvent Black 5, Nigrosine
Common Name o ] [31[4]
Spirit Soluble, Oil Black B

Colour Index C.1. 50415 [1][3]
CAS Number 11099-03-9 [3][4]
Chemical Class Azine Dyes [2][3]
Physical Appearance Black to bluish-black powder [2][4]

Physicochemical Properties

Property Value Reference(s)

Molecular Formula Not well-defined (mixture) [3]

Typically >300 °C

Melting Point (decomposes) [5]

Heat Stability Stable up to 150-180 °C [4][5]

pH (in solution) 45-55 [2]

Maximum Absorption (Amax) ~567 nm (in Ethanol) [6]
Solubility

Solvent Black 5 is characteristically soluble in organic solvents and insoluble in water.[3][5]
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Solvent Solubility Reference(s)
Water Insoluble [31[5]

Ethanol Soluble (bluish-black solution) [31[5]

Benzene Soluble [3]

Toluene Soluble [3]

Oleic Acid Very Soluble [2]

Stearic Acid Very Soluble [2]

Synthesis and Manufacturing

The industrial production of Solvent Black 5 generally involves the high-temperature reaction
of aniline and its derivatives with nitrobenzene in the presence of a catalyst. The exact
composition of the final mixture is dependent on the reaction conditions.[7]

Two common manufacturing methods are:

» Heating a mixture of nitrobenzene, aniline, and aniline hydrochloride with iron or copper at
180-200 °C.[3][4]

e Heating nitrophenols or nitrocresols with aniline, aniline hydrochloride, and a small amount of
iron at 180-200 °C.[3][4]

The resulting product is then processed to yield the spirit-soluble base.[8]

Experimental Protocols

Due to the nature of Solvent Black 5 as a complex mixture, specific, standardized
experimental protocols are not readily available in the public domain. However, general
methodologies for the analysis of similar dyes can be adapted.

General Protocol for Determining UV-Visible Spectrum

o Preparation of Stock Solution: Accurately weigh a small amount of Solvent Black 5 and
dissolve it in a suitable solvent, such as ethanol, to prepare a stock solution of known
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concentration.

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to
obtain concentrations that will give absorbance readings within the linear range of the
spectrophotometer (typically 0.1 to 1.0 AU).

Spectrophotometric Analysis: Using a UV-Visible spectrophotometer, scan the absorbance of
each working solution over a wavelength range of approximately 200-800 nm, using the pure
solvent as a blank.

Determination of Amax: Identify the wavelength at which the maximum absorbance occurs
(Amax).

General Protocol for Qualitative Solubility Assessment

Sample Preparation: Place a small, accurately weighed amount of Solvent Black 5 (e.g., 10
mg) into a series of labeled test tubes or vials.

Solvent Addition: To each tube, add a measured volume (e.g., 1 mL) of a different solvent to
be tested.

Agitation: Vigorously agitate each mixture using a vortex mixer or by shaking for a
predetermined amount of time (e.g., 5 minutes) at a controlled temperature.

Observation: Visually inspect each tube for the dissolution of the solid. The degree of
solubility can be qualitatively described as insoluble, sparingly soluble, or soluble.

Visualizations

Caption: General chemical structure of the phenazine core present in Solvent Black 5

components.
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General Synthesis Workflow for Solvent Black 5

Reactants:
Aniline, Nitrobenzene,
Aniline Hydrochloride

Catalyst:
Iron or Copper

High-Temperature Reaction
(180-200 °C)

Neutralization and
Purification

Solvent Black 5
(Nigrosine Spirit Soluble)

Click to download full resolution via product page

Caption: A simplified workflow illustrating the general manufacturing process of Solvent Black
5.

Applications in Research and Development

Solvent Black 5 and its components are utilized in various industrial and research
applications:

 Staining: In microbiology, it is used for negative staining of bacteria and other
microorganisms.[1]

e Inks and Coatings: It is a key colorant in marker pen inks, printing inks, and lacquers due to
its solubility in organic solvents and deep black color.[1]

e Plastics and Resins: Solvent Black 5 is used to color various plastics and synthetic resins.
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o Charge Control Agents: Due to their electrostatic properties, nigrosine dyes are used as
charge control agents in toners for electrophotography.[9]

Conclusion

Solvent Black 5 is a widely used solvent-soluble black dye that is a complex mixture of
phenazine-based compounds. Its utility stems from its excellent solubility in organic media and
its intense color. For researchers and professionals, it is crucial to recognize its nature as a
mixture, which accounts for the variability in its reported physical properties. The general
methodologies for synthesis and analysis provided in this guide offer a foundational
understanding for working with this versatile colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Solvent Black 5:
Chemical Properties and Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077087#what-is-solvent-black-5-and-its-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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